Vofopitant dihydrochloride
Vofopitant dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
168266-51-1
VCID:
VC0064654
InChI:
InChI=1S/C21H23F3N6O.2ClH/c1-31-18-10-9-16(30-20(21(22,23)24)27-28-29-30)12-15(18)13-26-17-8-5-11-25-19(17)14-6-3-2-4-7-14;;/h2-4,6-7,9-10,12,17,19,25-26H,5,8,11,13H2,1H3;2*1H/t17-,19-;;/m0../s1
SMILES:
COC1=C(C=C(C=C1)N2C(=NN=N2)C(F)(F)F)CNC3CCCNC3C4=CC=CC=C4.Cl.Cl
Molecular Formula:
C21H25Cl2F3N6O
Molecular Weight:
505.4 g/mol
Vofopitant dihydrochloride
CAS No.: 168266-51-1
Main Products
VCID: VC0064654
Molecular Formula: C21H25Cl2F3N6O
Molecular Weight: 505.4 g/mol
| CAS No. | 168266-51-1 |
|---|---|
| Product Name | Vofopitant dihydrochloride |
| Molecular Formula | C21H25Cl2F3N6O |
| Molecular Weight | 505.4 g/mol |
| IUPAC Name | (2S,3S)-N-[[2-methoxy-5-[5-(trifluoromethyl)tetrazol-1-yl]phenyl]methyl]-2-phenylpiperidin-3-amine;dihydrochloride |
| Standard InChI | InChI=1S/C21H23F3N6O.2ClH/c1-31-18-10-9-16(30-20(21(22,23)24)27-28-29-30)12-15(18)13-26-17-8-5-11-25-19(17)14-6-3-2-4-7-14;;/h2-4,6-7,9-10,12,17,19,25-26H,5,8,11,13H2,1H3;2*1H/t17-,19-;;/m0../s1 |
| Standard InChIKey | YVNRXILPJNISEM-FFUVTKDNSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)N2C(=NN=N2)C(F)(F)F)CN[C@H]3CCCN[C@H]3C4=CC=CC=C4.Cl.Cl |
| SMILES | COC1=C(C=C(C=C1)N2C(=NN=N2)C(F)(F)F)CNC3CCCNC3C4=CC=CC=C4.Cl.Cl |
| Canonical SMILES | COC1=C(C=C(C=C1)N2C(=NN=N2)C(F)(F)F)CNC3CCCNC3C4=CC=CC=C4.Cl.Cl |
| Synonyms | GR205171A substance P (6-11), Tyr(6)-D-Phe(7)-D-His(9)- Tyr(6)-D-Phe(7)-D-His(9)-substance P (6-11) |
| PubChem Compound | 6918330 |
| Last Modified | Nov 11 2021 |
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